Cas no 497833-07-5 (1H-Pyrazole-4-carboxaldehyde, 1-phenyl-5-(trifluoromethyl)-)

1H-Pyrazole-4-carboxaldehyde, 1-phenyl-5-(trifluoromethyl)- structure
497833-07-5 structure
Product Name:1H-Pyrazole-4-carboxaldehyde, 1-phenyl-5-(trifluoromethyl)-
CAS No:497833-07-5
MF:C11H7F3N2O
MW:240.181292772293
CID:1542835
PubChem ID:11085874
Update Time:2025-04-21

1H-Pyrazole-4-carboxaldehyde, 1-phenyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde, 1-phenyl-5-(trifluoromethyl)-
    • 1-Phenyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
    • 497833-07-5
    • 1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carbaldehyde
    • SCHEMBL4039361
    • AKOS022833734
    • Inchi: 1S/C11H7F3N2O/c12-11(13,14)10-8(7-17)6-15-16(10)9-4-2-1-3-5-9/h1-7H
    • InChI Key: ZTWZGCCEKGPIIE-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C=O)C=NN1C1C=CC=CC=1)(F)F

Computed Properties

  • Exact Mass: 240.05111
  • Monoisotopic Mass: 240.05104734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89
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